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Compound of Interest

Compound Name: Neryl butyrate

Cat. No.: B1588603

An In-depth Technical Guide to the Properties of Neryl Butyrate and its Diastereoisomer,
Geranyl Butyrate

Introduction

Neryl butyrate and geranyl butyrate are diastereoisomers, specifically E/Z (or cis/trans)
isomers, that hold significance in the flavor, fragrance, and potentially pharmaceutical
industries. As esters derived from nerol or geraniol and butyric acid, their subtle structural
differences lead to distinct sensory and physicochemical properties. This technical guide
provides a comprehensive overview of these two compounds, focusing on their chemical
properties, biological activities, and experimental protocols for their synthesis and analysis. The
information is tailored for researchers, scientists, and drug development professionals, with a
focus on quantitative data and detailed methodologies.

Chemical Structure and Isomerism

Neryl butyrate and geranyl butyrate share the same molecular formula, C14H2402, and
molecular weight of approximately 224.34 g/mol .[1][2] Their structural difference lies in the
geometry around the double bond at the C2 position of the octadienyl chain. Geranyl butyrate
is the (E)-isomer, where the main carbon chains are on opposite sides of the double bond.
Neryl butyrate is the (Z)-isomer, with the main carbon chains on the same side. This cis-trans
iIsomerism is the basis for their classification as diastereoisomers.[2][3]
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Caption: Isomeric relationship of Neryl and Geranyl Butyrate.

Physicochemical Properties

The difference in geometry between neryl butyrate and geranyl butyrate influences their
physical properties, including boiling point, density, and refractive index, as well as their
organoleptic profiles.

Quantitative Physicochemical Data
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Property Neryl Butyrate Geranyl Butyrate
CAS Number 999-40-6[1] 106-29-6[3]
Molecular Formula C14H2402[1][2] C14H2402[4]

Molecular Weight 224.34 g/mol [1] 224.34 g/mol [3]
Colorless to pale yellow o
Appearance o Colorless liquid[3][5]
liquid[1]
- ) 252 °C @ 760 mmHg[3], 151-
Boiling Point 239-240 °C @ 760 mmHg[1]
153 °C @ 18 mmHg[4][5]
_ 0.896 g/mL @ 25 °C[5], 0.889
Density 0.898-0.910 g/mL[1]

g/mLJ[3]

Refractive Index

1.4539-1.4650 @ 20°C[1]

1.455-1.462 @ 20°C[3], 1.461
@ 20°C[5]

Flash Point

>110 °C (>230 °F)[6]

93 °C (199.4 °F)[3], 105 °C[7]

Solubility

Soluble in alcohol; insoluble in
water[1][8]

Soluble in alcohol and ether;

insoluble in water[5]

Vapor Pressure

0.001 mmHg @ 25 °C (est)[9]

0.022 mmHg @ 20°C|[3]

Organoleptic Properties

* Neryl Butyrate: Possesses a sweet, leafy, and floral odor.[1] It is also described as having

green, waxy, oily, fatty, and orange notes.[6][9] The taste at 20 ppm is characterized as

green, fruity, fatty, floral, and berry with tropical nuances.[6]

o Geranyl Butyrate: Exhibits a fruity-floral aroma, often described as sweet with rosy and

tropical undertones.[3][7] It is used in fruity notes like pineapple, apple, peach, and pear.[3]

Its taste is described as sweet and apricot-like.[5] Neryl butyrate is considered less rosy but

retains a waxy, butyric character compared to its diastereocisomer.[3]

Spectroscopic and Chromatographic Data
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Gas chromatography is a key analytical technique for distinguishing between these isomers.
The Kovats Retention Index (RI) is a useful parameter for this purpose.

Kovats Retention Index (Standard Non-
Compound
polar Column)

Neryl Butyrate 1498, 1514, 1519[1][2]

Biological and Pharmacological Activities

While both compounds are primarily used in flavors and fragrances, there is emerging research
into their biological activities.

o Geranyl Butyrate: Has been reported to exhibit anticancer activity.[10] One study mentioned
its potential anticancer activity against murine leukemia (P388) with an IC50 value of 22.345
pg/mL.[10]

» Neryl Butyrate: Specific biological activities for neryl butyrate are not well-documented in
the provided search results. However, its isomer, neryl acetate, has been shown to mediate
the biological activities of Helichrysum italicum essential oil on the skin barrier.[11]

o Butyrate Moiety: The butyrate component itself is a short-chain fatty acid and a well-known
gut microbiota metabolite. It has a range of pharmacological effects, including anti-
inflammatory and antioxidant properties, and it can act as a histone deacetylase (HDAC)
inhibitor and activate specific G protein-coupled receptors like FFAR2 and FFAR3.[12] These
activities of the parent acid could suggest potential, yet uninvestigated, biological roles for its
ester derivatives.
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Reactants: Catalyst
Geraniol + Butyric Acid (e.g., Acid Catalyst, NaOH)

Esterification Reaction
(Heating, e.g., 80°C, 8h)

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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